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Compound of Interest

Compound Name: Palmitic acid-13C2

Cat. No.: B1602338

Palmitic Acid-13C2: A Technical Guide for
Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Palmitic acid-13C2 is a stable isotope-labeled saturated fatty acid that serves as a critical tool
in metabolic research. This guide provides a comprehensive overview of its chemical
properties, applications, and detailed experimental protocols for its use as a metabolic tracer.

Chemical Properties

Palmitic acid-13C2 is chemically identical to palmitic acid, with the exception that two of the
carbon atoms, typically at the C1 and C2 positions of the carboxyl group, are replaced with the
heavy isotope of carbon, 13C. This isotopic labeling allows for the tracing of palmitic acid
through various metabolic pathways without altering its biological activity.
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Property Value Reference
Chemical Formula C1413C2H3202 [1]
Molecular Weight 258.41 g/mol [2][3]

Exact Mass 258.247 g/mol [4]

CAS Number 86683-25-2 [2][3]
Melting Point 61-64 °C [2][4]
Boiling Point 271.5 °C at 100 mmHg [4]
Appearance White solid

Synonyms Hexadecanoic acid-1,2-13Cz, Be

(1,2-13C2)hexadecanoic acid

Applications in Research

The primary application of Palmitic acid-13C2 is as a tracer in metabolic studies, enabling

researchers to investigate:

o Metabolic Flux Analysis (MFA): Quantifying the rates of metabolic pathways involving fatty

acids.[1][5]

e De Novo Lipogenesis: Studying the synthesis of new fatty acids.

o Fatty Acid Oxidation (Beta-Oxidation): Measuring the breakdown of fatty acids for energy

production.

 Lipid Synthesis and Trafficking: Tracing the incorporation of palmitic acid into complex lipids

such as triglycerides and phospholipids.[6]

» Drug Development: Assessing the effects of pharmaceutical compounds on lipid metabolism.

[2]

Experimental Protocols
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The use of Palmitic acid-13C2 as a tracer typically involves its introduction into a biological
system (cell culture, animal model, or human subject) and subsequent analysis of its
incorporation into various metabolites using mass spectrometry (MS) or nuclear magnetic
resonance (NMR) spectroscopy.

In Vitro Metabolic Labeling of Cultured Cells

This protocol outlines the general steps for labeling cultured cells with Palmitic acid-13C2 to
trace its metabolic fate.

Materials:

e Cultured cells

o Complete cell culture medium

» Palmitic acid-13C2

o Fatty acid-free Bovine Serum Albumin (BSA)

o Phosphate-Buffered Saline (PBS)

e Solvents for lipid extraction (e.g., chloroform, methanol)
Procedure:

o Cell Seeding: Seed cells in appropriate culture vessels and allow them to reach the desired
confluency.[2]

e Preparation of Labeling Medium:
o Prepare a stock solution of Palmitic acid-13C2 complexed with fatty acid-free BSA.[6]

o Dilute the stock solution in a serum-free or low-serum cell culture medium to the desired
final concentration.

e Metabolic Labeling:

o Remove the regular growth medium from the cells and wash once with warm PBS.[6]
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o Add the prepared labeling medium to the cells.

o Incubate the cells for a specific period to allow for the uptake and metabolism of the
labeled palmitic acid.

o Cell Harvesting and Lipid Extraction:
o After the incubation period, place the culture plates on ice.
o Aspirate the labeling medium and wash the cells twice with ice-cold PBS.[6]

o Harvest the cells and perform lipid extraction using a suitable method, such as the Bligh-
Dyer or Folch method.[7]

Analysis by Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique for detecting and quantifying the
incorporation of 13C from Palmitic acid-13C2 into downstream metabolites.

Instrumentation:

e Gas Chromatograph-Mass Spectrometer (GC-MS) or Liquid Chromatograph-Mass
Spectrometer (LC-MS/MS)

Procedure:
e Sample Preparation:

o The extracted lipids are often derivatized to increase their volatility for GC-MS analysis. A
common method is the formation of fatty acid methyl esters (FAMES).[2]

o For LC-MS analysis, the lipid extract may be analyzed directly after reconstitution in a
suitable solvent.[7]

e Instrumental Analysis:

o Inject the prepared sample into the GC-MS or LC-MS/MS system.
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o The instrument separates the different lipid species, and the mass spectrometer detects
the mass-to-charge ratio of the ions.

o Data Analysis:

o The incorporation of 13C will result in a mass shift in the molecules containing the labeled
palmitate.

o By comparing the abundance of the labeled and unlabeled isotopologues, the enrichment
of 13C in different lipid pools can be quantified.[2]

Analysis by Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to determine the
specific positions of 13C labeling within molecules.

Instrumentation:
¢ High-resolution NMR spectrometer
Procedure:
e Sample Preparation:
o The extracted lipids are dissolved in a suitable deuterated solvent.[8]
 NMR Data Acquisition:
o Acquire *H and 3C NMR spectra.

o Two-dimensional NMR experiments, such as HSQC and HMBC, can be used to confirm
the structure and the position of the 13C label.[9][10]

o Data Analysis:

o The chemical shifts and coupling patterns in the NMR spectra are analyzed to identify the
labeled metabolites and determine the extent of 3C incorporation.[9][11]
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Signaling Pathways and Experimental Workflows
Palmitic Acid Metabolism and Signaling

Palmitic acid is not only a key metabolite but also a signaling molecule that can influence
various cellular processes. The following diagram illustrates the major metabolic pathways and
signaling events involving palmitic acid.
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Caption: Metabolic fate and signaling roles of Palmitic acid-13C2.

Experimental Workflow for Metabolic Labeling and
Analysis
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The following diagram outlines the typical workflow for a stable isotope tracing experiment
using Palmitic acid-13C2.
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Caption: General workflow for Palmitic acid-13C2 tracer experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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